![molecular formula C14H17FO2 B1445175 1-[(3-Fluorophenyl)methyl]cyclohexane-1-carboxylic acid CAS No. 1490700-62-3](/img/structure/B1445175.png)
1-[(3-Fluorophenyl)methyl]cyclohexane-1-carboxylic acid
Overview
Description
“1-[(3-Fluorophenyl)methyl]cyclohexane-1-carboxylic acid” is a chemical compound with the molecular formula C14H17FO2 . It is a derivative of cyclohexanecarboxylic acid, where a fluorophenylmethyl group is attached to the cyclohexane ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclohexane ring with a carboxylic acid group and a fluorophenylmethyl group attached to it .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the search results. It is known to be a powder at room temperature . Its molecular weight is 236.29 .Scientific Research Applications
Multicomponent Synthesis and Structural Analysis
A study by Barakat et al. (2016) discusses the multicomponent synthesis of a compound related to "1-[(3-Fluorophenyl)methyl]cyclohexane-1-carboxylic acid," where the Aldol–Michael addition reactions were employed. The synthesized compound's structure was confirmed using spectroscopic methods and X-ray crystallography, indicating its potential application in material science and structural chemistry (Barakat et al., 2016).
Stereochemical Studies
Research by Peeters et al. (1994) on compounds structurally similar to "this compound" revealed their absolute configurations using X-ray diffraction. This study provides valuable insights into the stereochemistry of such compounds, which is crucial for their potential pharmacological applications (Peeters et al., 1994).
Synthetic Methodologies and Chemical Properties
A scalable synthesis approach for a derivative of "this compound" was described by Jiang et al. (2010), highlighting the steps to achieve the trans stereochemistry in the cyclohexane moiety. This synthesis pathway is significant for the large-scale production of such compounds, potentially useful in the development of pharmaceuticals (Jiang et al., 2010).
Applications in Polymer Science
Hsiao et al. (1999) investigated the synthesis and properties of aromatic polyamides containing the cyclohexane structure, similar to "this compound." These polyamides exhibited good solubility in polar aprotic solvents and high thermal stability, suggesting their potential application in high-performance materials (Hsiao et al., 1999).
Liquid Crystal Research
Gray et al. (1981) synthesized laterally fluorinated trans-cyclohexane-1-carboxylate and benzoate esters, related to "this compound," exploring their liquid crystal properties. This research contributes to the understanding of how structural modifications impact the thermal and liquid crystalline behaviors of such compounds, which is valuable for the development of new liquid crystal displays (Gray et al., 1981).
Properties
IUPAC Name |
1-[(3-fluorophenyl)methyl]cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FO2/c15-12-6-4-5-11(9-12)10-14(13(16)17)7-2-1-3-8-14/h4-6,9H,1-3,7-8,10H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZDOIQMRLOIYOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CC2=CC(=CC=C2)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1490700-62-3 |
Source
|
| Record name | 1-[(3-fluorophenyl)methyl]cyclohexane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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